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Compound of Interest

Compound Name:
1-(2-Phenoxyethyl)piperazine

dimethanesulfonate

CAS No.: 1609399-72-5

Cat. No.: B1432110

Get Quote

Physicochemical Profile & Dosing Logic
Before formulation, you must account for the stoichiometry of the salt to ensure accurate

dosing of the active moiety.
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Property Value / Description
Implication for
Formulation

MW (Free Base) ~206.29 g/mol
The biologically active

component.[1]

MW (Salt) ~398.49 g/mol

Correction Factor: 1.[1]93.

(You must weigh 1.93 mg of

salt to deliver 1 mg of active

drug).[1]

Solubility High (Aqueous)

The dimesylate salt is highly

polar and likely soluble in

water >50 mg/mL.[1]

Solution pH Acidic (pH 3.0–4.5)

CRITICAL: Dissolving this salt

in water generates

methanesulfonic acid

equivalents.[1] Unbuffered

injection will cause pain, tissue

necrosis, or hemolysis.[1]

pKa (Piperazine) ~5.3 (N4) and ~9.7 (N1)

At physiological pH (7.4), the

molecule exists in equilibrium.

[1] Neutralization may

precipitate the free base.[1]

Critical Decision Framework (Vehicle Selection)
Do not blindly choose a vehicle. Use this logic flow to select the least toxic vehicle that

maintains solubility at physiological pH.[1]
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Start: Define Required Concentration

Step 1: Dissolve in 0.9% Saline

Step 2: Check pH

Soluble (Clear)

Protocol B: 5% DMSO + 10% Tween 80

Insoluble/Cloudy

Step 3: Neutralize with NaOH/Buffer
(Watch for Precipitation!)

pH < 5.0 (Likely)

Proceed to In Vivo Study

pH 6.0-7.5

Remains Clear
Protocol C: 20% HP-beta-Cyclodextrin
(The 'Gold Standard' for pH stability)

Precipitates (Free Base)

Click to download full resolution via product page

Figure 1: Decision tree for vehicle selection. The primary challenge with dimesylate salts is

preventing precipitation of the free base during pH neutralization.

Detailed Formulation Protocols
Protocol A: Standard Saline (For Low Doses < 5 mg/kg)
Best for: IV/IP administration where concentration is low (< 2 mg/mL).[1]
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Weigh: Calculate salt weight using the 1.93 correction factor.

Dissolve: Add the salt to 90% of the final volume of 0.9% Sterile Saline. Vortex until clear.

pH Check: Measure pH. It will likely be acidic.[1]

Neutralize:Carefully add 1N NaOH dropwise while vortexing. Target pH 6.0–7.0.[1]

Warning: If the solution turns cloudy (white precipitate), the free base is crashing out. Stop

and switch to Protocol C.

Finalize: Bring to final volume with saline. Filter sterilize (0.22 µm).

Protocol B: Co-Solvent System (For Moderate Doses)
Best for: IP/SC administration where solubility is borderline.[1]

Vehicle Composition: 5% DMSO / 5% Tween 80 / 90% Saline.[1]

Dissolve: Dissolve the salt completely in 100% DMSO (Volume = 5% of total).

Surfactant: Add Tween 80 (Volume = 5% of total). Vortex vigorously.

Dilute: Slowly add warm (37°C) Saline (Volume = 90% of total) while vortexing.

pH Adjustment: Check pH and adjust to ~7.0 if necessary. The Tween 80 helps prevent

precipitation during this step.[1]

Protocol C: Cyclodextrin Complexation (High Dose /
Gold Standard)
Best for: High doses (>10 mg/kg), IV Bolus, or if pH adjustment causes precipitation.[1] This is

the safest method for reducing injection site irritation.

Vehicle: 20% (w/v) 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) in Water/Saline.[1]

Prepare Vehicle: Dissolve 20g of HP-β-CD in 100mL of sterile water.

Add Compound: Add the weighed salt to the cyclodextrin solution.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenethylpiperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenethylpiperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenethylpiperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenethylpiperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenethylpiperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenethylpiperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenethylpiperazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432110?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sonicate: Sonicate at 40°C for 20 minutes. The cyclodextrin "cages" the hydrophobic

phenoxyethyl tail, while the salt interacts with water.

pH Adjustment: Adjust pH to 7.4 with 1N NaOH.

Mechanism:[1] The cyclodextrin prevents the free base from aggregating, allowing you to

reach physiological pH without precipitation.

Osmolarity Check: This vehicle is approximately isotonic/slightly hypertonic but safe for IP/IV.

[1]

Quality Control & Validation
Before injecting animals, you must validate the formulation to prevent "Effect-Masking" toxicity

(where vehicle toxicity mimics or hides drug effects).[1]

QC Parameter Acceptance Criteria Method

Visual Appearance
Clear, colorless, no

particulates.

Visual inspection against

black/white background.[1]

pH 6.0 – 7.5
Micro-pH probe.[1] Never inject

pH < 4.5 IV/IP.

Stability (Bench)
No precipitation after 4 hours

at RT.

Leave on bench; re-check

clarity.

Dilution Integrity
No precipitation upon 1:10

dilution in serum.[1]

In vitro test: Mix 10µL

formulation with 90µL FBS.

In Vivo Administration Guidelines
Intravenous (IV): Use Protocol C (Cyclodextrin) or A (Saline, strictly pH 7.4).[1] Inject slowly

(over 30-60s) to prevent local vein irritation from residual acidity or high local concentration.

[1]

Intraperitoneal (IP): Protocol B or C. Max volume 10 mL/kg.[1]
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Oral Gavage (PO): The dimesylate salt is likely stable in gastric fluid.[1] You can use simple

water or 0.5% Methylcellulose.[1] Note that the salt may taste bitter/aversive; ensure gavage

bypasses taste buds.[1]

References
PubChem. (2025).[1][2] 1-(2-Phenoxyethyl)piperazine Compound Summary. National Library

of Medicine.[1] [Link]

Serajuddin, A. T. (2007).[1] Salt formation to improve drug solubility. Advanced Drug Delivery

Reviews, 59(7), 603-616.[1] [Link]

Brewster, M. E., & Loftsson, T. (2007).[1] Cyclodextrins as pharmaceutical solubilizers.

Advanced Drug Delivery Reviews, 59(7), 645-666.[1] [Link]

Gad, S. C., et al. (2016).[1] Nonclinical Vehicle Use in Studies by Multiple Routes in Multiple

Species. International Journal of Toxicology, 35(6), 665–698. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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